Potassium Bromide

• CAS No.: 7758-02-3
• Product Name: Potassium Bromide
• Molecular Formula: KBr; BrK
• Molecular Weight: 119 g/mol
• IUPAC Name: potassium;bromide
• Standard InChI: InChI=1S/BrH.K/h1H;/q;+1/p-1
• Standard InChIKey: IOLCXVTUBQKXJR-UHFFFAOYSA-M
• Isomeric SMILES: [K+].[Br-]
• SMILES: [K+].[Br-]
• Canonical SMILES: [K+].[Br-]
• Boiling Point: 2615 °F at 760 mm Hg (NTP, 1992); 1435 °C
• Colorform: Colorless crystals or white granules or powder; Colorless cubic crystals; White, crystalline powder or granules
• Density: 2.75 at 77 °F (NTP, 1992); 2.74 g/cu cm at 25 °C
• Melting Point: 1346 °F (NTP, 1992); 730 °C
• Physical Description: Potassium bromide appears as odorless colorless crystals or white crystalline powder or white granular solid with a pungent bitter saline taste. Aqueous solutions are neutral (pH about 7). (NTP, 1992); DryPowder; OtherSolid; PelletsLargeCrystals
• Description: Potassium bromide appears as odorless colorless crystals or white crystalline powder or white granular solid with a pungent bitter saline taste. Aqueous solutions are neutral (pH about 7). (NTP, 1992); Potassium bromide is a metal bromide salt with a K(+) counterion.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 59° F (NTP, 1992); In water, 67.8 g/100 g at 25 °C; Soluble in water; 1 g dissolves in 1.5 mL water, 1 mL boiling water; 1 g dissolves in 250 mL alcohol, 21 mL boiling alcohol, 4.6 mL glycerol; Soluble in glycerol; slightly soluble in alcohol, ether; Sparingly soluble in ethanol, diethyl ethe
• Synonyms: KBr; potassium bromide
• Vapor Pressure: 1 mm Hg at 1463 °F (NTP, 1992)
• PubChem Compound: 253877
• Last Modified: Nov 11 2021